Cas no 32013-63-1 (9,10-Anthracenedione, 2-acetyl-1,6,8-trihydroxy-3-methyl-)

• Product Name: 9,10-Anthracenedione, 2-acetyl-1,6,8-trihydroxy-3-methyl-
• CAS No: 32013-63-1
• MF: C₁₇H₁₂O₆
• MW: 312.273585319519
• CID: 1449161
• PubChem ID: 12742404
• Update Time: 2025-04-20

9,10-Anthracenedione, 2-acetyl-1,6,8-trihydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 2-acetyl-1,6,8-trihydroxy-3-methyl-
• 2-acetyl-1,6,8-trihydroxy-3-methylanthracene-9,10-dione
• DTXSID80508670
• SCHEMBL16226740
• 2-acetyl-emodin
• 32013-63-1
• NCGC00488633-01

• Inchi： 1S/C17H12O6/c1-6-3-9-14(16(22)12(6)7(2)18)17(23)13-10(15(9)21)4-8(19)5-11(13)20/h3-5,19-20,22H,1-2H3
• InChI Key： OJBWMXFOIJKIJP-UHFFFAOYSA-N
• SMILES： OC1=C(C(C)=O)C(C)=CC2C(C3C=C(C=C(C=3C(C=21)=O)O)O)=O

Computed Properties

• Exact Mass: 312.06336
• Monoisotopic Mass: 312.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones